![molecular formula C16H19ClN4O2S B6436695 6-chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoxaline CAS No. 2549011-42-7](/img/structure/B6436695.png)
6-chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoxaline
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Overview
Description
“6-chloro-2-[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]quinoxaline” is a complex organic compound that belongs to the class of quinoxalines . Quinoxalines are nitrogen-containing heterocyclic compounds that have many pharmaceutical and industrial purposes . They are the core moiety present in several bioactive compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, quinoxalines can generally be synthesized by the condensation of o-phenylenediamines and 1,2-dicarbonyl compounds . A series of new substituted 6-chloro-2-phenoxyquinoxaline derivatives were synthesized from 4-[(6-chloroquinoxalin-2-yl)oxy]phenol and different heteroaryl and sulfonyl chlorides .
Molecular Structure Analysis
The molecular structure of quinoxalines is characterized by a benzene ring fused with a pyrazine ring . The specific compound you mentioned would have additional functional groups attached to this basic structure.
Chemical Reactions Analysis
Quinoxalines can undergo a variety of chemical reactions, including nucleophilic substitutions . In one study, different phenols were used to check the nucleofugality of 2-cyanophenoxy group in the 2-position of quinoxalines .
Mechanism of Action
The mechanism of action of quinoxalines depends on their specific structure and the biological system they interact with. They have been found to have a wide variety of biological activities, including antifungal, antioxidant, antibacterial, anticancer, antidiabetic, anti-inflammatory, and antiviral activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-chloro-2-(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)quinoxaline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN4O2S/c17-12-2-5-14-15(10-12)18-11-16(19-14)20-6-1-7-21(9-8-20)24(22,23)13-3-4-13/h2,5,10-11,13H,1,3-4,6-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVAROYCGSNHVGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)C2CC2)C3=CN=C4C=C(C=CC4=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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